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Compound of Interest

Compound Name: Ethyl 2-mercaptopropionate

Cat. No.: B7804212 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of laboratory chemicals are paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of Ethyl 2-mercaptopropionate,

ensuring a secure and compliant laboratory environment.

Ethyl 2-mercaptopropionate is a flammable liquid and is considered hazardous, necessitating

careful management of its disposal.[1] Adherence to institutional, local, state, and federal

regulations is mandatory.

Summary of Key Quantitative Data
The following table summarizes key quantitative data for Ethyl 2-mercaptopropionate,

providing a quick reference for its physical and chemical properties.
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Property Value

CAS Number 19788-49-9

Molecular Formula C₅H₁₀O₂S

Molecular Weight 134.20 g/mol [2]

Appearance Colorless to almost colorless clear liquid

Boiling Point 40-41 °C @ 1 mm Hg

Flash Point 58.33 °C (137.00 °F)[3][4]

Density 1.031 g/mL at 25 °C

Solubility in Water Slightly soluble

Operational and Disposal Plan
This plan outlines the step-by-step procedures for the safe handling and disposal of Ethyl 2-
mercaptopropionate, from initial collection to final disposal.

Immediate Safety Precautions & Personal Protective
Equipment (PPE)
Before handling Ethyl 2-mercaptopropionate, ensure that the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Work should always be conducted in a well-ventilated area, preferably within a chemical fume

hood.[1]

Waste Collection
Container: Collect waste Ethyl 2-mercaptopropionate in a designated, properly labeled,

and sealed hazardous waste container. The container should be made of a compatible
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material, such as high-density polyethylene (HDPE).

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Ethyl 2-mercaptopropionate," and the associated hazards (e.g.,

Flammable, Irritant).

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials such as strong bases and oxidizing agents.[1]

In-Lab Neutralization Protocols
For small quantities of Ethyl 2-mercaptopropionate, in-lab neutralization can be performed to

render the waste less hazardous before collection by environmental health and safety (EHS)

personnel. Two common methods for the oxidation of mercaptans are treatment with sodium

hypochlorite (bleach) or hydrogen peroxide.

Experimental Protocol 1: Neutralization with Sodium Hypochlorite (Bleach)

This procedure should be performed in a chemical fume hood with constant stirring.

Preparation: In a suitably large beaker, dilute the waste Ethyl 2-mercaptopropionate with a

compatible solvent like ethanol to a concentration of approximately 5-10%.

pH Adjustment: Check the pH of a commercial bleach solution (typically 5-8% sodium

hypochlorite). The oxidation of mercaptans with hypochlorite is more effective in an alkaline

solution (pH > 9). If necessary, adjust the pH of the bleach solution with a dilute solution of

sodium hydroxide.

Neutralization: Slowly add the bleach solution to the diluted mercaptan waste while stirring

continuously. A significant excess of the bleach solution should be used to ensure complete

oxidation.

Reaction Time: Allow the mixture to stir for at least one hour. The disappearance of the

characteristic mercaptan odor is a good indicator of the reaction's progress.

Verification: After the reaction is complete and the odor is gone, the pH of the solution should

be checked and neutralized (brought to a pH between 6 and 8) with a suitable acid (e.g.,

dilute hydrochloric acid) or base (e.g., sodium bicarbonate) if necessary.
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Final Disposal: The neutralized solution can then be transferred to a properly labeled

aqueous hazardous waste container for disposal according to your institution's guidelines.

Experimental Protocol 2: Neutralization with Hydrogen Peroxide

This procedure should also be conducted in a chemical fume hood with continuous stirring.

Preparation: In a large beaker, dilute the waste Ethyl 2-mercaptopropionate with a

compatible solvent to a 5-10% concentration.

Catalyst (Optional): For a more vigorous reaction, a catalyst such as a small amount of a

soluble iron salt (e.g., ferrous sulfate) can be added to the waste solution.

Neutralization: Slowly add a 3% hydrogen peroxide solution to the waste mixture while

stirring. A significant molar excess of hydrogen peroxide is recommended.

Monitoring: Monitor the reaction for any temperature increase or gas evolution.

Reaction Time: Continue stirring for several hours, or until the mercaptan odor is no longer

detectable.

Verification and Disposal: Once the reaction is complete, the solution should be neutralized

and disposed of as described in the sodium hypochlorite protocol.

Final Disposal of Treated and Untreated Waste
Treated Waste: The neutralized aqueous waste from the procedures above should be

collected in a labeled hazardous waste container and disposed of through your institution's

EHS department.

Untreated Waste: If in-lab neutralization is not feasible, the collected neat or minimally

diluted Ethyl 2-mercaptopropionate waste must be disposed of as hazardous waste.

Ensure the container is tightly sealed, properly labeled, and stored in a designated satellite

accumulation area until it is collected by a licensed hazardous waste disposal company.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of Ethyl 2-
mercaptopropionate.

1. Preparation & Collection

2. In-Lab Neutralization (in Fume Hood)

3. Final Disposal
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(Goggles, Gloves, Lab Coat)

Collect in a Labeled
HDPE Waste Container

Choose Neutralization Method

Untreated Waste
(Direct Disposal)

Option A:
Sodium Hypochlorite

(Bleach)

Alkaline pH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b7804212#ethyl-2-mercaptopropionate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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